Cas no 618098-69-4 (1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE)
618098-69-4 structure
Product Name:1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
CAS No:618098-69-4
MF:C17H13FN2O
MW:280.296327352524
CID:955345
PubChem ID:3711530
Update Time:2025-04-19
1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
- 1-(2-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- DTXSID50395372
- AKOS009307830
- 618098-69-4
- 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluorophenyl)-3-(4-methylphenyl)-
- 1-(2-Fluorophenyl)-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde
-
- Inchi: 1S/C17H13FN2O/c1-12-6-8-13(9-7-12)17-14(11-21)10-20(19-17)16-5-3-2-4-15(16)18/h2-11H,1H3
- InChI Key: ICVQTNXOYNOFKO-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1C=C(C=O)C(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 280.10119120g/mol
- Monoisotopic Mass: 280.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.9Ų
1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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